Cas no 1261902-66-2 (2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol)

• Product Name: 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol
• CAS No: 1261902-66-2
• MF: C₁₇H₁₈ClNO₃S
• MW: 351.847722530365
• MDL: MFCD18315857
• CID: 2621841
• PubChem ID: 53221590
• Update Time: 2025-10-25

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 1261902-66-2
• MFCD18315857
• 2-CHLORO-5-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%
• 4-Chloro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-ol
• DTXSID30686210
• 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

• MDL： MFCD18315857
• Inchi： 1S/C17H18ClNO3S/c18-16-9-6-14(12-17(16)20)13-4-7-15(8-5-13)23(21,22)19-10-2-1-3-11-19/h4-9,12,20H,1-3,10-11H2
• InChI Key： QESYFLOXQHLSFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=CC=1)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 351.0695923Da
• Monoisotopic Mass: 351.0695923Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol: A Comprehensive Overview

The compound 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, identified by the CAS number 1261902-66-2, is a sophisticated organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol group, a chlorine substituent, and a piperidinylsulfonyl moiety. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonamide groups in drug design, particularly in modulating biological activities such as enzyme inhibition and receptor binding. The piperidinylsulfonyl group in this compound is a prime example of such functionality. Researchers have demonstrated that sulfonamides can enhance the bioavailability and stability of pharmaceutical agents, making them valuable components in the development of new therapeutic agents.

The phenol group in 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol contributes to its hydrophilic nature, which is crucial for interactions within biological systems. This property has been leveraged in recent investigations into its potential as an antioxidant and anti-inflammatory agent. Preliminary findings suggest that the compound exhibits significant radical scavenging activity, which could be beneficial in combating oxidative stress-related diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. These advancements in synthetic methodology have facilitated further exploration of the compound's properties and applications.

The structural uniqueness of 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol also makes it a promising candidate for materials science applications. Its ability to form stable hydrogen bonds and its aromaticity make it suitable for use in organic electronics and advanced polymer systems. Recent research has focused on its potential as a building block for self-assembling monolayers and stimuli-responsive materials.

In conclusion, 2-Chloro-5-[4-(piperidin-1-ylsulfonyl)phenyl]phenol (CAS No: 1261902-66-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of pharmacology, materials science, and beyond.